3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxylic acid

• IUPAC Name: 3-pyrrol-1-ylthieno[2,3-b]pyridine-2-carboxylic acid
• InChI: InChI=1S/C12H8N2O2S/c15-12(16)10-9(14-6-1-2-7-14)8-4-3-5-13-11(8)17-10/h1-7H,(H,15,16)
• InChI Key: YJRJSALGCBMANH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)C2=C(SC3=C2C=CC=N3)C(=O)O
• Molecular Formula: C12H8N2O2S
• Molecular Weight: 244.27 g/mol

Description

“3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxylic acid” is an organic compound. It belongs to the class of organic compounds known as alpha amino acids and derivatives. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon), or a derivative thereof.

Synthesis Analysis

The synthesis of this compound involves reactions of 2,5-dimethoxytetrahydrofuran with 3-aminothieno[2,3-b]pyridines. The yield of the product is determined by the character of a substituent in position 2 of thieno[2,3-b]pyridine.

Molecular Structure Analysis

The molecular and crystal structures of ethyl 4-methoxymethyl-6-methyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxylate, a derivative of the compound, were determined by X-ray diffraction analysis.

Chemical Reactions Analysis

The Curtius rearrangement of 2-acylazido-3(1H-pyrrol-1-yl)thieno[2,3-b]pyridines yields 4,5-dihydropyrido[3",2":4,5]thieno[2,3-e]pyrrolo[1,2-a]pyrazin-4-ones.

Scientific Research Applications

Synthesis and Chemical Properties

The compound 3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxylic acid and its derivatives exhibit diverse chemical reactions, facilitating the synthesis of complex heterocyclic structures. For instance, these compounds have been utilized in the synthesis of N-(thieno[2,3-b]pyridin-3-yl)cyanoacetamides, demonstrating nonselective heterocyclization reactions to form a variety of heterocyclic products. Such reactions are pivotal for creating pharmacologically active compounds and exploring new chemical space in drug discovery (Chigorina, Bespalov, & Dotsenko, 2019).

Biological Activity and Medicinal Chemistry

The derivatives of this compound have shown potential in medicinal chemistry, particularly as antibacterial and anticancer agents. Research indicates that certain hydrazides of this compound possess antibacterial properties, suggesting their utility in developing new antimicrobial agents (Kostenko et al., 2015). Furthermore, the synthesis of novel azo derivatives of thieno[2,3-b]pyridine has been explored for their potential anti-bacterial and anti-cancer activities, underlining the significance of these compounds in therapeutic research (Gaber, ElSawy, & Sherif, 2008).

Photophysical and Fluorescence Studies

The photophysical properties of this compound derivatives have been investigated for their potential applications in bioimaging and as fluorescent probes. Studies reveal that these compounds exhibit solvatochromic behavior and reasonable fluorescence quantum yields, making them candidates for fluorescence-based applications in biological systems (Carvalho et al., 2013).

Mechanism of Action

While the exact mechanism of action for “3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxylic acid” is not specified in the search results, a related compound, Pyrrothiogatain, is known to inhibit the DNA-binding activity of GATA3 and other members of the GATA family. It inhibits the interaction between GATA3 and SOX4, significantly suppressing Th2 cell differentiation, without impairing Th1 cell differentiation.

Future Directions

The future directions for this compound could involve further exploration of its potential in inhibiting the DNA-binding activity of GATA3 and other members of the GATA family. This could have implications in the field of cancer therapy.